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Compound of Interest

Compound Name:
2,5-dichloro-N-

phenylbenzenesulfonamide

Cat. No.: B312446 Get Quote

CAS Number: 91498-90-7[1][2]

This technical guide provides an overview of 2,5-dichloro-N-phenylbenzenesulfonamide, a

chemical compound belonging to the benzenesulfonamide class. Due to the limited availability

of in-depth data for this specific molecule, this document also draws upon information from

closely related structural analogs to provide a broader context for researchers, scientists, and

drug development professionals.

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₂H₉Cl₂NO₂S [1]

Molecular Weight 302.18 g/mol [1]

Synthesis and Experimental Protocols
While a specific protocol for 2,5-dichloro-N-phenylbenzenesulfonamide was not detailed in

the reviewed literature, the synthesis of structurally similar sulfonamides, such as 2,5-dichloro-

N-(3-methylphenyl)benzenesulfonamide and 2,5-dichloro-N-(2,3-

dimethylphenyl)benzenesulfonamide, follows a general synthetic route.[3][4] The following is a

generalized experimental protocol based on these related compounds.
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General Synthesis of N-Aryl-2,5-dichlorobenzenesulfonamides

This protocol describes the reaction of an aniline derivative with 2,5-dichlorobenzenesulfonyl

chloride.

Materials:

Aniline or a substituted aniline derivative (e.g., m-toluidine, 2,3-dimethylaniline)

2,5-dichlorobenzenesulfonyl chloride

Dichloromethane (DCM)

Triethylamine

1M Hydrochloric acid (HCl) solution

Sodium carbonate solution (5%) (for neutralization, if needed)

Procedure:

Dissolve the aniline derivative in dichloromethane.

Add 2,5-dichlorobenzenesulfonyl chloride to the mixture.

Stir the reaction mixture at room temperature overnight. The pH should be maintained at 8-9

using triethylamine.

Monitor the reaction completion using Thin Layer Chromatography (TLC).

Upon completion, adjust the pH to 1-2 with a 1M HCl solution.

Pour the mixture into a separatory funnel and separate the dichloromethane layer.

Evaporate the solvent from the organic layer at room temperature to yield the crude product.

The crude product can be further purified by recrystallization from a suitable solvent (e.g.,

acetonitrile) to obtain the final product.[3][4]
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General Synthesis Workflow
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Caption: General workflow for the synthesis of N-aryl-2,5-dichlorobenzenesulfonamides.
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Biological Activity
Direct biological activity data for 2,5-dichloro-N-phenylbenzenesulfonamide is not readily

available. However, studies on a closely related analog, 2,5-dichloro-N-(4-nitrophenyl)-

benzenesulfonamide, have investigated its effects on cardiovascular parameters in an isolated

rat heart model.[5]

Experimental Model for Biological Activity Screening

The following protocol is adapted from the study of benzenesulfonamide derivatives on an

isolated rat heart model to assess effects on perfusion pressure and coronary resistance.[5]

Model: Isolated rat heart (Langendorff preparation) Perfusion: Perfused at a constant flow rate

of 10 ml/min. Test Compound: 2,5-dichloro-N-(4-nitrophenyl)-benzenesulfonamide at a

concentration of 0.001 nM. Measurements:

Perfusion Pressure: Measured to determine changes in vascular resistance.

Coronary Resistance: Calculated as the ratio of perfusion pressure (mm Hg) to coronary flow

(mL/min). Comparison: Effects are compared to a control (absence of the compound) and

other benzenesulfonamide derivatives.[5]

Quantitative Data from a Structurally Related Analog

The following table summarizes the reported effects of 2,5-dichloro-N-(4-nitrophenyl)-

benzenesulfonamide on perfusion pressure and coronary resistance.

Parameter Compound Observation

Perfusion Pressure
2,5-dichloro-N-(4-nitrophenyl)-

benzenesulfonamide

No significant decrease

observed compared to control.

[5]

Coronary Resistance
2,5-dichloro-N-(4-nitrophenyl)-

benzenesulfonamide

No significant decrease

observed compared to control.

[5]
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It is important to note that another analog, 4-(2-aminoethyl)-benzenesulfonamide, did show a

significant decrease in both perfusion pressure and coronary resistance in the same study.[5]

Biological Activity Screening Workflow
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Caption: Workflow for assessing the biological activity of benzenesulfonamide derivatives.
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Potential Mechanism of Action
While the direct target of 2,5-dichloro-N-phenylbenzenesulfonamide is not specified, some

sulfonamide derivatives are known to interact with various biological targets. For instance, 2,5-

dichloro-N-(5-chloro-1,3-benzoxazol-2-yl)benzenesulfonamide has been identified as an

inhibitor of Fructose-1,6-bisphosphatase 1, a rate-limiting enzyme in gluconeogenesis.[6] This

suggests that derivatives of 2,5-dichlorobenzenesulfonamide could potentially be explored for

their roles in metabolic pathways.
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Caption: Inhibition of Fructose-1,6-bisphosphatase 1 by a sulfonamide derivative.

Conclusion
2,5-dichloro-N-phenylbenzenesulfonamide is a compound for which detailed public data is

limited. However, by examining its structural analogs, it is possible to infer potential synthetic

routes and biological screening methods. The benzenesulfonamide scaffold is present in a
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variety of biologically active molecules, suggesting that this compound and its derivatives could

be of interest for further investigation in drug discovery and development. Future research

should focus on the direct synthesis, characterization, and biological evaluation of 2,5-
dichloro-N-phenylbenzenesulfonamide to fully elucidate its properties and potential

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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